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Compound of Interest

Compound Name: 11-Deoxymogroside IIIE

Cat. No.: B15590556 Get Quote

An In-depth Whitepaper on a Promising Natural Compound for Metabolic Research and Drug

Development

Abstract
11-Deoxymogroside IIIE, a cucurbitane-type triterpenoid glycoside isolated from the fruit of

Siraitia grosvenorii (Luo Han Guo), is a compound of burgeoning interest within the scientific

community. While its parent compounds, mogrosides, are renowned for their intense

sweetness and use as natural, non-caloric sweeteners, emerging research highlights the

significant therapeutic potential of specific analogs like 11-Deoxymogroside IIIE in the context

of metabolic disorders. This technical guide provides a comprehensive overview of 11-
Deoxymogroside IIIE, including its chemical properties, biological activities, and underlying

mechanisms of action, with a focus on the activation of the AMP-activated protein kinase

(AMPK) signaling pathway. Detailed experimental protocols for its isolation, characterization,

and biological evaluation are provided to facilitate further research and development.

Chemical and Physical Properties
11-Deoxymogroside IIIE is a natural product isolated from Siraitia grosvenorii.[1] Its

fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 1793003-47-0 [1][2]

Molecular Formula C₄₈H₈₂O₁₈ [1][3]

Molecular Weight 947.15 g/mol [1][3]

Compound Class Triterpene Glycoside

Source
Siraitia grosvenorii (Monk

Fruit)
[1]

Biological Activities and Therapeutic Potential
Recent studies have begun to uncover the pharmacological activities of 11-Deoxymogroside
IIIE and its close structural analogs, suggesting its potential as a lead compound for the

development of novel therapeutics for metabolic diseases. The primary mechanism of action

identified is the activation of the AMP-activated protein kinase (AMPK) signaling pathway, a

master regulator of cellular energy homeostasis.

Key reported biological effects include:

Anti-hyperglycemic Effects: By activating AMPK, 11-Deoxymogroside IIIE may contribute to

improved glucose homeostasis.

Anti-inflammatory Properties: The compound has been shown to reduce the levels of pro-

inflammatory cytokines.

Antioxidant Activity: 11-Deoxymogroside IIIE can mitigate oxidative stress, a key contributor

to the progression of metabolic diseases.

Anti-apoptotic Effects: It has demonstrated the ability to protect cells from apoptosis induced

by high glucose levels.

These properties make 11-Deoxymogroside IIIE a promising candidate for further

investigation in the context of type 2 diabetes and its complications.
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Signaling Pathway: Activation of AMPK/SIRT1
The therapeutic effects of 11-Deoxymogroside IIIE are primarily attributed to its ability to

activate the AMPK/SIRT1 signaling pathway. This pathway plays a crucial role in regulating

cellular metabolism, inflammation, and survival.
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Dried Siraitia grosvenorii Fruit Powder

Extraction with 70% Aqueous Ethanol

Filtration/Centrifugation

Concentration of Extract

Macroporous Resin Chromatography
(e.g., Diaion HP-20)

Silica Gel Column Chromatography

Reversed-Phase C18 Silica Gel Chromatography

Preparative HPLC

Pure 11-Deoxymogroside IIIE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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